Titanium(3+) propan-2-olate

Specification

• CAS No.: 22378-84-3
• Molecular Formula: C9H21O3Ti
• Molecular Weight: 225.13 g/mol
• IUPAC Name: propan-2-olate;titanium(3+)
• Standard InChI: InChI=1S/3C3H7O.Ti/c3*1-3(2)4;/h3*3H,1-2H3;/q3*-1;+3
• Standard InChI Key: KBHBDZQAQRNXRB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)[O-].CC(C)[O-].CC(C)[O-].[Ti+3]

Introduction

Chemical Identification and Structural Characteristics

Titanium(3+) propan-2-olate is formally identified by the International Union of Pure and Applied Chemistry (IUPAC) as propan-2-olate;titanium(3+) and bears the CAS Registry Number 22378-84-3. Its molecular structure consists of a central titanium(III) ion coordinated to three isopropoxide ($\text{C}_3\text{H}_7\text{O}^-$) ligands, resulting in a trigonal planar or distorted octahedral geometry depending on solvation and environmental conditions. The compound’s molecular weight is 225.13 g/mol, with an exact mass of 225.09700 g/mol as determined by high-resolution mass spectrometry.

Comparative Analysis of Titanium Alkoxides

The distinction between titanium(III) and titanium(IV) alkoxides lies in their oxidation states, ligand environments, and resultant reactivity. For instance, titanium(IV) isopropoxide ($\text{Ti}(\text{O}^\text{i}\text{Pr})_4$), a widely used precursor for titanium dioxide, exhibits greater thermal stability but reduced redox activity compared to its trivalent counterpart. The following table highlights key differences:

Compound	Oxidation State	Molecular Formula	Molecular Weight (g/mol)	Primary Applications
Titanium(3+) propan-2-olate	+3	$\text{C}_9\text{H}_{21}\text{O}_3\text{Ti}$	225.13	Catalysis, materials synthesis
Titanium(IV) isopropoxide	+4	$\text{C}_{12}\text{H}_{28}\text{O}_4\text{Ti}$	284.26	Sol-gel processes, TiO₂ precursors

This contrast underscores the role of oxidation state in modulating chemical behavior, with titanium(III) species favoring electron-donating environments conducive to reduction reactions.

Synthesis and Manufacturing Methods

The synthesis of titanium(3+) propan-2-olate typically involves the reduction of titanium(IV) precursors in the presence of propan-2-ol. One common pathway entails the reaction of titanium trichloride ($\text{TiCl}_3$) with excess isopropanol under inert atmospheric conditions:

$$\text{TiCl}_3 + 3 \text{C}_3\text{H}_7\text{OH} \rightarrow \text{Ti}(\text{O}^\text{i}\text{Pr})_3 + 3 \text{HCl} \uparrow$$

This exothermic process requires stringent moisture control to prevent hydrolysis of the titanium intermediate. Alternative methods include the electrochemical reduction of titanium(IV) alkoxides or the use of Grignard reagents to generate ligand-stabilized titanium(III) complexes.

Physicochemical Properties and Stability

Titanium(3+) propan-2-olate is a moisture-sensitive solid that decomposes upon exposure to air or water, releasing isopropanol and forming titanium oxyhydroxides. Key physicochemical properties include:

• Solubility: Miscible with polar aprotic solvents (e.g., tetrahydrofuran, dimethylformamide) but insoluble in alkanes.

• Thermal Stability: Decomposes above 150°C, yielding titanium oxides and organic byproducts.

• Magnetic Properties: Paramagnetic due to the unpaired d-electron in the Ti³+ center.

The compound’s instability in ambient conditions necessitates storage under nitrogen or argon atmospheres, with handling protocols akin to those for other air-sensitive metal alkoxides.

Applications in Catalysis and Materials Science

Catalytic Activity

Titanium(3+) propan-2-olate serves as a precursor in homogeneous catalysis, particularly in olefin polymerization and cross-coupling reactions. Its reduced oxidation state facilitates single-electron transfer processes, enabling the activation of stubborn substrates such as chlorinated hydrocarbons. For example, in the presence of alkyl aluminum co-catalysts, the compound initiates Ziegler-Natta-type polymerization of ethylene, though its activity is inferior to that of titanium(IV) analogs.

Materials Synthesis

In materials science, titanium(III) alkoxides are employed to fabricate non-stoichiometric titanium oxides ($\text{Ti}_n\text{O}_{2n-1}$) via sol-gel routes. These materials exhibit enhanced electrical conductivity and optical properties compared to pure TiO₂, making them suitable for applications in photovoltaics and sensors.

Challenges and Future Directions

Despite its potential, the practical utilization of titanium(3+) propan-2-olate is hampered by:

• Sensitivity to Oxygen and Moisture: Requires specialized handling infrastructure.

• Limited Commercial Availability: Restricts large-scale industrial adoption.

• Underexplored Reactivity: Few studies detail its interactions with biomolecules or its environmental impact.

Future research should prioritize the development of stabilized derivatives (e.g., chelated complexes) and the exploration of its role in green chemistry initiatives, such as CO₂ reduction or biomass conversion.